Cas no 1003-68-5 (5-methyl-1,2-dihydropyridin-2-one)
1003-68-5 structure
5-methyl-1,2-dihydropyridin-2-one Properties
Names and Identifiers
-
- 5-Methylpyridin-2(1H)-one
- 5-Methyl-2-pyridinol
- 2-Hydroxy-5-methylpyridine
- 2(1H)-Pyridinone,5-methyl-
- 2-Hydroxy-5-Picoline
- 5-METHYL-2(1H)PYPRIDINONE
- 2-Hydroxy-5-Piocoline
- 5-Methyl-2(1H)-pyridinone
- 5-methyl-2-pyridinone
- 5-methyl-2-pyridone
- 5-Methylpyridin-2-ol
- 5-METHYL-PYRIDIN-2-OL
- 5-Methylpyridine-2-ol
- 5-METHYLPYRIDINE-2-ONE
- 6-Hydroxy-3-picoline
- Hydroxy-5-Methylpyrid
- AKOS BBS-00002970
- 2(1H)-Pyridinone, 5-methyl-
- 5-methyl-1H-pyridin-2-one
- 2-Pyridinol, 5-methyl-
- 2(1H)-Pyridone, 5-methyl-
- 2-hydroxy-5-methyl pyridine
- SOHMZGMHXUQHGE-UHFFFAOYSA-N
- C173P2D70Y
- 2-Hydroxy-5-picoline
- 5-methyl-1,2-dihydropyridin-2-one
- AB13138
- EN300-83880
- METHYL-2-PYRIDINONE, 5-
- AM20050596
- 5-Methyl-2-pyridinol; 2-Hydroxy-5-methylpyridine
- 5-methyl-2-(1H)-pyridone
- Z1255523405
- AKOS005255851
- 181235-23-4
- SCHEMBL82309
- 2-Hydroxy-5-methylpyridine, 97%
- AKOS000271626
- 5-methyl-2 -(1H)-pyridone
- AC-5127
- FT-0620595
- HY-W010566
- A860196
- UNII-C173P2D70Y
- FT-0620618
- NS00022974
- CK2605
- 91914-06-6
- 2-Pyridinol,5-methyl-
- CHEBI:194862
- Q27275047
- EINECS 213-713-9
- 5-methylpyridone
- 2-Hydroxa-5-Methylpyridine
- SDCCGMLS-0065828.P001
- 1192-99-0
- 1003-68-5
- H1167
- NCIOpen2_002095
- CCG-302489
- 5-METHYL-2-OXOPYRIDINE
- A16180
- MFCD03092888
- 3-Methyl-6-hydroxypyridine
- 5-Methyl-2(1H)-pyridinone #
- SY016466
- CS-W011282
- J-400715
- 5-methyl-2(1H)-pyridone
- ETHYL2-AMINO-5-(4-CHLOROPHENYL)-4-THIAZOLECARBOXYLATE
- 5-Methyl-2(1H)pyridinone
- BCP20199
- DS-0447
- 2-Hydroxy-5-methylpyridine (2-Hydroxy-5-picoline)
- SOHMZGMHXUQHGE-UHFFFAOYSA-
- 5-methyl-2- (1H)-pyridone
- DTXSID20143120
- TS-01533
- InChI=1/C6H7NO/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)
- MFCD00955788
- 5-methylpyridin-2-ol
- pyridine, 1,2-dihydro-5-methyl-2-oxo-
- DB-027616
- 5-methyl-pyridin-2-ol
- 5-Methyl-2-pyridone
- 5-METHYL-2-HYDROXYPYRIDINE
- 2-HYDROXY-5-PICOLINE
- 5-METHYL-2-PYRIDINOL
- 6-HYDROXY-3-PICOLINE
- +Expand
-
- MFCD00955788
- SOHMZGMHXUQHGE-UHFFFAOYSA-N
- 1S/C6H7NO/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)
- O=C1C([H])=C([H])C(C([H])([H])[H])=C([H])N1[H]
- 107074
Computed Properties
- 109.052764g/mol
- 0
- 0.1
- 1
- 1
- 0
- 109.052764g/mol
- 109.052764g/mol
- 29.1Ų
- 8
- 167
- 0
- 0
- 0
- 0
- 0
- 1
- 2
- 0
Experimental Properties
- 0.68330
- 32.86000
- 1.551
- 304.2°C at 760 mmHg
- 182.0 to 186.0 deg-C
- 170.6℃
- Not determined.
- Not determined
- 1.0530
5-methyl-1,2-dihydropyridin-2-one Security Information
- GHS05 GHS07
- 3
- S26-S36
- S26-S36
- R22; R37/38; R41
- Xn
- NONH for all modes of transport
- H302,H315,H318,H335
- P261,P280,P305+P351+P338
- warning
- Store at room temperature
- Ⅲ
- 22-37/38-41
- Danger
- 8
5-methyl-1,2-dihydropyridin-2-one Customs Data
- 2933399090
-
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methyl-1,2-dihydropyridin-2-one Price
5-methyl-1,2-dihydropyridin-2-one Suppliers
Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier
(CAS:1003-68-5)
GU JING LI
18939883912
sales@gh-reagent.com
Artis.bioche
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(CAS:1003-68-5)
QIAN JING LI ( WEI XIN TONG HAO )
18108108965
3003803754@qq.com
Hubei Shixing Chemical Co., Ltd
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(CAS:1003-68-5)
JIANG KUN
18086426449
1273554466@qq.com
Shandong Dinghao Biotechnology Co., Ltd.
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(CAS:1003-68-5)
GAO JING LI
15020428367
sales@sddhpharm.com
Wuhan Newgreat Chemical Co., Ltd
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(CAS:1003-68-5)
ZHANG JING LI
18502781673
new_great@163.com
Shanghai Titan Scientific Co., Ltd.
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(CAS:1003-68-5)
TAN SUO PING TAI
18365033617
zhangsn@titansci.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:1003-68-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1003-68-5)
TANG SI LEI
15026964105
2881489226@qq.com
5-methyl-1,2-dihydropyridin-2-one Related Literature
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1. 1031. The reaction of nicotinic acid 1-oxide and 3-picoline 1-oxide with acetic anhydrideB. M. Bain,J. E. Saxton J. Chem. Soc. 1961 5216
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2. Reactions of N-heteroaromatic bases with nitrous acid. Part 5. Kinetics of the diazotisation of substituted 2-aminopyridine and 2-aminopyridine 1-oxideEvangelos Kalatzis,Christos Mastrokalos J. Chem. Soc. Perkin Trans. 2 1977 1835
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Chuan-Jun Lu,Dong-Kai Chen,Hong Chen,Hong Wang,Hongwei Jin,Xifu Huang,Jianrong Gao Org. Biomol. Chem. 2017 15 5756
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Srinivasulu Aitipamula,Joseph Cadden,Pui Shan Chow CrystEngComm 2018 20 2923
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Shinya Hirano,Shinji Toyota,Fumio Toda Chem. Commun. 2005 643
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6. The kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XVII. The nitration of pyridonesP. J. Brignell,A. R. Katritzky,H. O. Tarhan J. Chem. Soc. B 1968 1477
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7. The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXX. The orientation of the nitration of 2-pyridonesA. G. Burton,P. J. Halls,A. R. Katritzky J. Chem. Soc. Perkin Trans. 2 1972 1953
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Emma Kirkman-Davis,Faith E. Witkos,Veli Selmani,Jeffrey C. Monroe,Christopher P. Landee,Mark M. Turnbull,Louise N. Dawe,Matthew I. J. Polson,Jan L. Wikaira Dalton Trans. 2020 49 13693
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Chunshu Liao,Jianrong Li,Xiaoqiong Chen,Jingjun Lu,Qiang Liu,Lu Chen,Yubing Huang,Yibiao Li Org. Biomol. Chem. 2020 18 1185
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Chenxi Gu,Wei Li,Qing Ju,Han Yao,Lisheng Yang,Baijiao An,Wenhao Hu,Xingshu Li RSC Adv. 2022 12 14492
1003-68-5 (5-methyl-1,2-dihydropyridin-2-one) Related Products
- 131052-84-1(5-(Aminomethyl)pyridin-2(1H)-one)
- 694-85-9(1-Methyl-2-pyridone)
- 13472-79-2(2-Hydroxy-5-iodopyridine)
- 7651-81-2(3-Hydroxyisoquinoline)
- 626-03-9(2,4-Dihydroxypyridine)
- 3279-76-3(6-Methylpyridin-2(1H)-one)
- 1003-68-5(2-Hydroxy-5-methylpyridine)
- 33630-94-3(5-Aminopyridin-2(1H)-one)
- 20577-27-9(2-Hydroxynicotinonitrile)
- 1003-56-1(3-Methylpyridin-2(1H)-one)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1003-68-5)5-methyl-1,2-dihydropyridin-2-one
99%
500g
193.0